(E)-[4,5-Dioxo-2-phenyl-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene](4-propoxyphenyl)methanolate
(E)-[4,5-Dioxo-2-phenyl-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene](4-propoxyphenyl)methanolate
Brand Name:
Vulcanchem
CAS No.:
615275-66-6
VCID:
VC0385000
InChI:
InChI=1S/C26H24N2O4/c1-2-15-32-21-12-10-20(11-13-21)24(29)22-23(19-8-4-3-5-9-19)28(26(31)25(22)30)17-18-7-6-14-27-16-18/h3-14,16,23,29H,2,15,17H2,1H3/b24-22+
SMILES:
CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=CC=C4)[O-]
Molecular Formula:
C26H24N2O4
Molecular Weight:
428.5g/mol
(E)-[4,5-Dioxo-2-phenyl-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene](4-propoxyphenyl)methanolate
CAS No.: 615275-66-6
Main Products
VCID: VC0385000
Molecular Formula: C26H24N2O4
Molecular Weight: 428.5g/mol
methanolate - 615275-66-6](/images/no_structure.jpg)
| CAS No. | 615275-66-6 |
|---|---|
| Product Name | (E)-[4,5-Dioxo-2-phenyl-1-(pyridinium-3-ylmethyl)pyrrolidin-3-ylidene](4-propoxyphenyl)methanolate |
| Molecular Formula | C26H24N2O4 |
| Molecular Weight | 428.5g/mol |
| IUPAC Name | (E)-[4,5-dioxo-2-phenyl-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate |
| Standard InChI | InChI=1S/C26H24N2O4/c1-2-15-32-21-12-10-20(11-13-21)24(29)22-23(19-8-4-3-5-9-19)28(26(31)25(22)30)17-18-7-6-14-27-16-18/h3-14,16,23,29H,2,15,17H2,1H3/b24-22+ |
| Standard InChIKey | OOQMKVFATKBOCP-ZNTNEXAZSA-N |
| Isomeric SMILES | CCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=CC=C4)/[O-] |
| SMILES | CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=CC=C4)[O-] |
| Canonical SMILES | CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=C[NH+]=CC=C3)C4=CC=CC=C4)[O-] |
| PubChem Compound | 6147850 |
| Last Modified | Nov 11 2021 |
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